Cas no 61654-15-7 (1H-Naphth[1,2-d]imidazole-1-acetic acid, 2-chloro-, methyl ester)

• Product Name: 1H-Naphth[1,2-d]imidazole-1-acetic acid, 2-chloro-, methyl ester
• CAS No: 61654-15-7
• MF: C₁₄H₁₁ClN₂O₂
• MW: 274.702342271805
• CID: 471308
• PubChem ID: 71393723
• Update Time: 2025-04-19

1H-Naphth[1,2-d]imidazole-1-acetic acid, 2-chloro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Naphth[1,2-d]imidazole-1-acetic acid, 2-chloro-, methyl ester
• methyl 2-(2-chlorobenzo[g]benzimidazol-1-yl)acetate
• DTXSID00815474
• 61654-15-7
• Methyl (2-chloro-1H-naphtho[1,2-d]imidazol-1-yl)acetate

• Inchi： 1S/C14H11ClN2O2/c1-19-12(18)8-17-13-10-5-3-2-4-9(10)6-7-11(13)16-14(17)15/h2-7H,8H2,1H3
• InChI Key： IPOZFEGVRIPCCL-UHFFFAOYSA-N
• SMILES： ClC1=NC2=CC=C3C=CC=CC3=C2N1CC(=O)OC

Computed Properties

• Exact Mass: 274.05103
• Monoisotopic Mass: 274.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.12